Cas no 2171999-56-5 (4-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}-N-methylformamido)butanoic acid)
4-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}-N-methylformamido)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}-N-methylformamido)butanoic acid
- 2171999-56-5
- EN300-1503449
- 4-(1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}-N-methylformamido)butanoic acid
-
- Inchi: 1S/C25H28N2O5/c1-27(14-6-11-22(28)29)23(30)25(12-13-25)16-26-24(31)32-15-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-5,7-10,21H,6,11-16H2,1H3,(H,26,31)(H,28,29)
- InChI Key: BHWJQBLLTHIFFG-UHFFFAOYSA-N
- SMILES: O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)N(C)CCCC(=O)O
Computed Properties
- Exact Mass: 436.19982200g/mol
- Monoisotopic Mass: 436.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 10
- Complexity: 684
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 95.9Ų
4-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}-N-methylformamido)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1503449-1.0g |
4-(1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}-N-methylformamido)butanoic acid |
2171999-56-5 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1503449-50mg |
4-(1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}-N-methylformamido)butanoic acid |
2171999-56-5 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1503449-100mg |
4-(1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}-N-methylformamido)butanoic acid |
2171999-56-5 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1503449-250mg |
4-(1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}-N-methylformamido)butanoic acid |
2171999-56-5 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1503449-500mg |
4-(1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}-N-methylformamido)butanoic acid |
2171999-56-5 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1503449-1000mg |
4-(1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}-N-methylformamido)butanoic acid |
2171999-56-5 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1503449-2500mg |
4-(1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}-N-methylformamido)butanoic acid |
2171999-56-5 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1503449-5000mg |
4-(1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}-N-methylformamido)butanoic acid |
2171999-56-5 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1503449-10000mg |
4-(1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}-N-methylformamido)butanoic acid |
2171999-56-5 | 10000mg |
$14487.0 | 2023-09-27 |
4-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}-N-methylformamido)butanoic acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 4-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}-N-methylformamido)butanoic acid
Research Brief on 4-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}-N-methylformamido)butanoic acid (CAS: 2171999-56-5)
In recent years, the compound 4-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}-N-methylformamido)butanoic acid (CAS: 2171999-56-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclopropyl moiety, has been explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), offering stability and ease of deprotection, while the cyclopropyl ring enhances metabolic stability and bioavailability.
Recent studies have focused on the synthesis and optimization of 4-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}-N-methylformamido)butanoic acid to improve its efficiency in peptide coupling reactions. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that reduces side reactions and improves yield, leveraging advanced catalytic systems and microwave-assisted techniques. The study highlighted the compound's compatibility with a range of amino acids, making it a versatile building block for complex peptide architectures.
Beyond its synthetic utility, this compound has shown promise in drug delivery systems. Research published in Bioconjugate Chemistry (2024) demonstrated its use as a linker for antibody-drug conjugates (ADCs), where its stability under physiological conditions and controlled release properties were critical. The cyclopropyl moiety was found to mitigate premature cleavage, a common challenge in ADC development, thereby enhancing therapeutic efficacy and reducing off-target effects.
In addition to its applications in peptide and ADC research, 4-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}-N-methylformamido)butanoic acid has been investigated for its role in prodrug design. A 2024 study in Molecular Pharmaceutics reported its incorporation into prodrugs of antiviral agents, where the Fmoc group facilitated tissue-specific activation. This approach improved pharmacokinetic profiles and reduced systemic toxicity, underscoring the compound's potential in precision medicine.
Despite these advancements, challenges remain in scaling up production and ensuring cost-effectiveness. A recent industry report by Chemical & Engineering News (2024) noted that while the demand for high-purity 2171999-56-5 is rising, synthetic bottlenecks and raw material availability pose hurdles. Collaborative efforts between academia and industry are underway to address these issues, with a focus on green chemistry principles and continuous flow manufacturing.
In conclusion, 4-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}-N-methylformamido)butanoic acid represents a multifaceted tool in modern drug discovery and development. Its applications span from peptide synthesis to targeted therapeutics, driven by its unique chemical properties. Ongoing research aims to further optimize its utility and overcome production challenges, solidifying its role in the next generation of biopharmaceutical innovations.
2171999-56-5 (4-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}-N-methylformamido)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)